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Compound of Interest

Compound Name: GNE-317

Cat. No.: B612226 Get Quote

Essential Safety and Handling Guide for GNE-
317
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and

disposal of GNE-317, a potent dual PI3Kα and mTOR inhibitor. Adherence to these procedures

is essential to ensure a safe laboratory environment and maintain the integrity of the

compound.

Personal Protective Equipment (PPE)
When handling GNE-317, all personnel must use the following personal protective equipment

to minimize exposure and ensure safety.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles
ANSI Z87.1 certified

Hand Protection Nitrile Gloves Disposable, chemical-resistant

Body Protection Laboratory Coat Standard, full-length

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator with an

appropriate cartridge if

generating dust or aerosols.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of GNE-317.

Handling Protocol:
Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area by ensuring it is clean, well-ventilated, and clear of any non-essential items.

Weighing: As GNE-317 is a solid, conduct weighing in a chemical fume hood to avoid

inhalation of any fine particles.

Dissolving: GNE-317 is soluble in DMSO.[1][2][3][4] When preparing solutions, add the

solvent to the solid slowly and mix gently until fully dissolved. For stock solutions, ultrasonic

agitation may be necessary.[1][2]

Spill Management: In case of a spill, immediately alert others in the vicinity. For a small spill,

absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed

container for disposal. For larger spills, evacuate the area and follow your institution's

emergency procedures.

Storage Conditions:
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To ensure the long-term stability of GNE-317, adhere to the following storage guidelines.

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[2]

4°C Up to 2 years[1]

In Solvent (DMSO) -80°C Up to 2 years[1]

-20°C Up to 1 year[1]

Shipped at room temperature, but should be stored at recommended temperatures upon

receipt.[1][4]

Disposal Plan
All waste materials contaminated with GNE-317 must be disposed of as hazardous chemical

waste.

Disposal Protocol:
Waste Collection: Collect all disposable materials that have come into contact with GNE-317,

including gloves, pipette tips, and empty vials, in a designated and clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions of GNE-317 should be collected in a separate, sealed, and

labeled hazardous waste container. Do not pour down the drain.

Final Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or equivalent department. Follow all local,

state, and federal regulations for hazardous waste disposal.

GNE-317 Signaling Pathway
GNE-317 is a dual inhibitor of PI3Kα and mTOR, key components of the PI3K/Akt/mTOR

signaling pathway, which is crucial in regulating cell growth, proliferation, and survival.[4][5]
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Caption: GNE-317 inhibits the PI3K/Akt/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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